Cas no 407577-53-1 (7b-Fulvestrant)

7b-Fulvestrant structure

Product Name:7b-Fulvestrant

CAS No:407577-53-1

MF:C₃₂H₄₇F₅O₃S

MW:606.77080655098

MDL:MFCD24386695

CID:1064285

PubChem ID:71317003

Update Time:2025-04-20

7b-Fulvestrant Chemical and Physical Properties

Names and Identifiers

- 7β-Fulvestrant
- FULVESTRANT .BETA.ISOMER [USP IMPURITY]
- ESTRA-1,3,5(10)-TRIENE-3,17-DIOL, 7-(9-((4,4,5,5,5-PENTAFLUOROPENTYL)SULFINYL)NONYL)-, (7.BETA.,17.BETA.)-
- DTXSID40193748
- L8HA5DT6RS
- (7S,8R,9S,13S,14S,17S)-13-methyl-7-[9-(4,4,5,5,5-pentafluoropentylsulfinyl)nonyl]-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
- 7.BETA.-(9-((RS)-(4,4,5,5,5-PENTAFLUOROPENTYL)SULFINYL)NONYL)ESTRA-1,3,5(10)-TRIENE-3,17.BETA.-DIOL
- EN300-19655639
- Q27282835
- (7S,8R,9S,13S,14S,17S)-13-Methyl-7-(9-((4,4,5,5,5-pentafluoropentyl)sulfinyl)nonyl)-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
- Fulvestrant, 7beta-
- FULVESTRANT IMPURITY A [EP IMPURITY]
- UNII-L8HA5DT6RS
- Fulvestrant Beta-Isomer
- 407577-53-1
- 7beta-fulvestrant
- (1S,3aS,3bR,4S,9bS,11aS)-11a-methyl-4-[9-(4,4,5,5,5-pentafluoropentanesulfinyl)nonyl]-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7-diol
- SCHEMBL7803375
- 7ss-[9-[(RS)-(4,4,5,5,5-Pentafluoropentyl)sulfinyl]nonyl]estra-1,3,5(10)-triene-3,17ss-diol; 7ss-[9-[(RS)-(4,4,5,5,5-Pentafluoropentyl)sulfinyl]nonyl]estra-1,3,5(10)-triene-3,17ss-diol; (7ss,17ss)-7-[9-[(4,4,5,5,5-Pentafluoropentyl)sulfinyl]nonyl]estra-1,3,5(10)-triene-3,17-diol (9CI); 7ss-Fulvestrant; Fulvestrant Imp. A (EP)
- FULVESTRANT, 7.BETA.-
- CS-0452210
- 7b-Fulvestrant
- MDL： MFCD24386695
- Inchi： 1S/C32H47F5O3S/c1-30-17-15-26-25-12-11-24(38)21-23(25)20-22(29(26)27(30)13-14-28(30)39)10-7-5-3-2-4-6-8-18-41(40)19-9-16-31(33,34)32(35,36)37/h11-12,21-22,26-29,38-39H,2-10,13-20H2,1H3/t22-,26+,27-,28-,29+,30-,41?/m0/s1
- InChI Key： VWUXBMIQPBEWFH-MSCODYEVSA-N
- SMILES： S(CCCC(C(F)(F)F)(F)F)(CCCCCCCCC[C@H]1CC2C=C(C=CC=2[C@H]2CC[C@]3(C)[C@H](CC[C@H]3[C@@H]21)O)O)=O

Computed Properties

Exact Mass: 606.31660734g/mol
Monoisotopic Mass: 606.31660734g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 41
Rotatable Bond Count: 14
Complexity: 854
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 9.2
Topological Polar Surface Area: 76.7Å²

7b-Fulvestrant Pricemore >>

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